Cas no 2580209-70-5 (2-{(benzyloxy)carbonylamino}-3-bromo-4-methylbenzoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-bromo-4-methylbenzoic acid
• CAS No: 2580209-70-5
• MF: C₁₆H₁₄BrNO₄
• MW: 364.190663814545
• CID: 5660714
• PubChem ID: 165888178
• Update Time: 2025-07-22

2-{(benzyloxy)carbonylamino}-3-bromo-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-3-bromo-4-methylbenzoic acid
• EN300-27729148
• 2580209-70-5
• 2-{(benzyloxy)carbonylamino}-3-bromo-4-methylbenzoic acid

• Inchi： 1S/C16H14BrNO4/c1-10-7-8-12(15(19)20)14(13(10)17)18-16(21)22-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,18,21)(H,19,20)
• InChI Key： VSPLXBQVFJUWMV-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(C(=O)O)=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 363.01062g/mol
• Monoisotopic Mass: 363.01062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-bromo-4-methylbenzoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-3-bromo-4-methylbenzoic acid (CAS No. 2580209-70-5)

2-{(benzyloxy)carbonylamino}-3-bromo-4-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2580209-70-5, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. This compound, featuring a benzyloxy carbonyl amino group and a brominated aromatic ring, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of bioactive molecules.

The molecular structure of 2-{(benzyloxy)carbonylamino}-3-bromo-4-methylbenzoic acid consists of a benzoic acid core substituted with a bromine atom at the 3-position and a methyl group at the 4-position. The presence of the benzyloxy carbonyl amino group (Boc-amino group) enhances its reactivity and stability, making it a preferred building block for peptidomimetics and other pharmacologically relevant molecules. This structural motif is particularly useful in drug discovery efforts aimed at modulating enzyme activity and receptor interactions.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological targets with high specificity and efficacy. 2-{(benzyloxy)carbonylamino}-3-bromo-4-methylbenzoic acid has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. Its brominated aromatic ring not only provides a handle for further functionalization but also contributes to its binding affinity by introducing hydrophobic interactions with biological targets.

One of the most compelling aspects of 2-{(benzyloxy)carbonylamino}-3-bromo-4-methylbenzoic acid is its versatility in medicinal chemistry applications. The Boc-amino group can be selectively removed under mild acidic conditions, allowing for the introduction of various side chains or modifications. This property makes it an invaluable tool for constructing peptidomimetics, which are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation.

Recent studies have highlighted the potential of 2-{(benzyloxy)carbonylamino}-3-bromo-4-methylbenzoic acid in the development of novel anticancer agents. Researchers have demonstrated its utility in synthesizing inhibitors targeting kinases and other enzymes involved in cancer cell proliferation and survival. The bromine atom at the 3-position serves as a crucial pharmacophore, enabling tight binding to protein active sites through halogen bonding interactions. This has led to the discovery of several lead compounds with promising preclinical activity.

The compound's structural features also make it an attractive candidate for exploring new chemical space in drug design. By leveraging its reactivity and binding properties, chemists have been able to generate libraries of derivatives with tailored biological activities. These efforts have resulted in the identification of novel scaffolds with potential therapeutic value, underscoring the importance of 2-{(benzyloxy)carbonylamino}-3-bromo-4-methylbenzoic acid as a cornerstone in modern medicinal chemistry.

Furthermore, 2-{(benzyloxy)carbonylamino}-3-bromo-4-methylbenzoic acid has found applications beyond traditional drug discovery endeavors. Its use as a chiral building block has enabled the synthesis of enantiomerically pure compounds, which are often required for optimal pharmacological activity. The ability to introduce chirality at multiple points in a molecular framework has opened up new avenues for developing enantiopure drugs with enhanced selectivity and reduced side effects.

The brominated aromatic system in 2-{(benzyloxy)carbonylamino}-3-bromo-4-methylbenzoic acid also facilitates cross-coupling reactions, such as Suzuki-Miyaura couplings, which are widely used in organic synthesis to construct complex molecular architectures. These reactions allow for the introduction of aryl or heteroaryl groups at specific positions within the molecule, further expanding its utility as a synthetic intermediate.

In conclusion, 2-{(benzyloxy)carbonylamino}-3-bromo-4-methylbenzoic acid (CAS No. 2580209-70-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its role as an intermediate in synthesizing bioactive molecules has been instrumental in driving innovation across multiple therapeutic areas. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.